3-Chloro-6-methylbenzene-1,2-diamine

• Molecular Formula: C7H9ClN2
• Molecular Weight: 156.61 g/mol
• IUPAC Name: 3-chloro-6-methylbenzene-1,2-diamine
• InChI: InChI=1S/C7H9ClN2/c1-4-2-3-5(8)7(10)6(4)9/h2-3H,9-10H2,1H3
• InChI Key: ICJPXZSXJFUTOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)Cl)N)N

Description

3-Chloro-6-methylbenzene-1,2-diamine is an organic compound with the molecular formula C7H9ClN2 It is a derivative of benzene, featuring a chlorine atom and a methyl group attached to the benzene ring along with two amine groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-6-methylbenzene-1,2-diamine typically involves multi-step reactions starting from benzene derivatives. One common method includes:

Nitration: Benzene is nitrated to form nitrobenzene.

Reduction: The nitro group is reduced to an amine group, forming aniline.

Chlorination: The aniline derivative undergoes chlorination to introduce the chlorine atom.

Methylation: Finally, a methyl group is introduced to obtain this compound.

Industrial Production Methods

Industrial production methods for this compound often involve similar steps but are optimized for large-scale synthesis. These methods may include the use of catalysts and specific reaction conditions to increase yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-6-methylbenzene-1,2-diamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: Electrophilic aromatic substitution reactions can introduce other substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) with a palladium catalyst (Pd/C) are often used.

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Various amine derivatives.

Substitution: Halogenated or nitrated benzene derivatives.

Scientific Research Applications

3-Chloro-6-methylbenzene-1,2-diamine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

Biology: Investigated for its potential biological activity and interactions with enzymes.

Medicine: Explored for its potential use in pharmaceuticals, particularly in the development of new drugs.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-Chloro-6-methylbenzene-1,2-diamine involves its interaction with molecular targets such as enzymes and receptors. The compound can form covalent bonds with these targets, leading to changes in their activity. The specific pathways involved depend on the context of its use, such as in biological systems or industrial applications .

Comparison with Similar Compounds

Similar Compounds

• 4-Chloro-3-methylbenzene-1,2-diamine
• 2-Chloro-5-methylbenzene-1,2-diamine
• 3-Chloro-4-methylbenzene-1,2-diamine

Uniqueness

3-Chloro-6-methylbenzene-1,2-diamine is unique due to its specific substitution pattern on the benzene ring, which can influence its reactivity and interactions with other molecules. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .